Cas no 1805160-29-5 (6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805160-29-5
• MF: C₉H₄ClF₆NO₃
• MW: 323.576382637024
• CID: 4812258
• Update Time: 2025-11-01

6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C9H4ClF6NO3/c10-2-3-1-4(8(11,12)13)5(7(18)19)6(17-3)20-9(14,15)16/h1H,2H2,(H,18,19)
• InChI Key： RIQLTJBZDIBHTJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)(F)F)C(C(=O)O)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805160-29-5)

6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid, identified by its CAS number 1805160-29-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which is a pivotal structural motif in numerous bioactive molecules. The presence of multiple fluorinated and chlorinated substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid include a chloromethyl group at the 6-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 4-position, along with a carboxylic acid moiety at the 3-position. These substituents not only enhance the compound's lipophilicity and metabolic stability but also contribute to its binding affinity for biological targets. The trifluoromethyl group, in particular, is well-documented for its ability to improve pharmacokinetic profiles, while the chloromethyl group serves as a versatile handle for further functionalization via nucleophilic addition reactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid has emerged as a promising intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in signal transduction pathways. Its pyridine core is highly compatible with drug-like properties, including solubility, permeability, and metabolic clearance rates, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in the design of selective inhibitors for protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, and their dysregulation is often associated with disease pathogenesis. The unique combination of fluorinated and chlorinated substituents in 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid allows for precise tuning of binding interactions with target proteins. This has led to several innovative approaches in medicinal chemistry, where analogs of this compound have been explored as lead candidates for further optimization.

Recent advancements in computational chemistry and structure-based drug design have further enhanced the utility of 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid. Molecular docking studies have revealed its high affinity for various enzymes and receptors, suggesting its broad applicability in drug discovery. For instance, computational models have predicted strong binding interactions between this compound and enzymes involved in metabolic pathways relevant to diabetes and obesity. These findings underscore its potential as a starting point for developing novel therapeutics targeting metabolic disorders.

The synthesis of 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of fluorinated groups requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce trifluoromethoxy and trifluoromethyl groups efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

The pharmacological profile of derivatives derived from 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid has been extensively studied in preclinical models. In vitro assays have demonstrated potent inhibitory activity against various enzymes and receptors, including those implicated in cancer progression. Notably, derivatives of this compound have shown promising results in inhibiting cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. These findings have laid the groundwork for further exploration in oncology research.

Moreover, the compound's ability to modulate inflammatory pathways has been an area of active investigation. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and atherosclerosis. Preclinical studies have indicated that certain analogs derived from 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid can attenuate inflammatory responses by inhibiting key pro-inflammatory cytokines and enzymes. This suggests potential therapeutic applications in managing inflammatory conditions without compromising host defense mechanisms.

The role of fluorinated compounds in medicinal chemistry cannot be overstated, and 6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid exemplifies this trend. Fluoro substitution enhances molecular stability against metabolic degradation and improves binding affinity through favorable hydrophobic interactions. Recent studies have also highlighted the impact of fluorine on pharmacokinetic properties, particularly bioavailability and half-life extension. These attributes make fluorinated compounds attractive candidates for clinical development.

In conclusion,6-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805160-29-5) represents a significant advancement in pharmaceutical chemistry due to its versatile structural framework and promising biological activities. Its synthesis showcases cutting-edge organic methodologies while its derivatives exhibit compelling pharmacological profiles across multiple disease areas. As research continues to uncover new therapeutic targets and mechanisms,6-(Chlorомеthyl)-2 -(трифторометоксиди -4 -(трифторметил)пиридин -3 -карбоксиловая кислота) is poised to play an instrumental role in shaping future drug discovery efforts.